N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H18FNO2S/c1-13(10-14-12-24-18-9-5-2-6-15(14)18)21-19(22)11-23-17-8-4-3-7-16(17)20/h2-9,12-13H,10-11H2,1H3,(H,21,22)
• InChI Key: CYJHKLCHIALUQC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H18FNO2S
• Molecular Weight: 343.4 g/mol
• CAS No.: 2034469-23-1

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C19H18FNO2S and its molecular weight is 343.42. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

• Synthesis and Evaluation of Novel Compounds for Antitumor Activity : Compounds derived from the structure of interest have been synthesized and evaluated for their potential antitumor activity. Studies have identified several derivatives with significant anticancer properties against various cancer cell lines, indicating the potential for development into therapeutic agents (Yurttaş et al., 2015).

Enhancing Drug Efficacy

• Optimization for Improved Drug Efficacy : Research focused on modifying the properties of benzothiophene derivatives to enhance their ability to cross biological membranes, thus improving their efficacy as antibiotic resistance inhibitors. This has been particularly relevant in the context of combating resistant bacterial infections by potentiating the effects of existing antibiotics (Venturelli et al., 2007).

Radioligand Development

• Development of Radioligands for Imaging : Derivatives have been synthesized and evaluated as radioligands for imaging peripheral benzodiazepine receptors, highlighting their utility in biomedical imaging and diagnostic procedures. Such compounds are valuable tools for understanding the distribution and density of peripheral benzodiazepine receptors in various pathological conditions (Zhang et al., 2003).

Kinase Inhibition and Anticancer Research

• Inhibition of Kinases for Cancer Therapy : Studies have synthesized and evaluated thiazolyl N-benzyl-substituted acetamide derivatives for their ability to inhibit Src kinase, a critical enzyme in cancer progression. These compounds have shown promising results in inhibiting Src kinase activity and possess potential as anticancer agents (Fallah-Tafti et al., 2011).

Antioxidant and Apoptotic Effects

• Investigating Antiproliferative and Antioxidant Properties : Research on benzothiophene analogs has revealed their selectivity towards certain cancer cells, demonstrating antiproliferative activity through the induction of apoptosis and enhancing antioxidant enzyme activity. These findings suggest a role in cancer treatment, potentially in combination with other drugs (Haridevamuthu et al., 2023).

Mechanism of Action

Target of Action

The primary target of this compound is the 5-HT1A serotonin receptors . These receptors play a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

The compound interacts with its target, the 5-HT1A serotonin receptors, through electrostatic interactions . The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity toward 5-HT1A sites .

Biochemical Pathways

The compound’s interaction with the 5-HT1A serotonin receptors implicates it in the serotonin system . This system has been consistently implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety .

Result of Action

The compound’s action on the 5-HT1A serotonin receptors can result in a variety of effects, depending on the specific context and environment. For instance, it could potentially influence behaviors and physiological functions regulated by these receptors, such as mood, appetite, and sleep .